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Compound of Interest

Compound Name: Fungizone intravenous

Cat. No.: B13792117

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fungizone™, the brand name for Amphotericin B, is a polyene antifungal agent highly effective
against a broad spectrum of fungi and yeasts. In research and drug development, particularly
in cell culture applications, it is a critical reagent for preventing and eliminating fungal
contamination. However, its efficacy can be compromised by improper handling, and it can
exhibit cytotoxicity at higher concentrations. Therefore, strict aseptic techniques are paramount
to maintain its sterility and potency, ensuring experimental integrity and reproducibility.

This document provides detailed protocols and guidelines for the aseptic handling of
Fungizone™ solution, including reconstitution, storage, and application in cell culture.

Data Presentation
Fungizone™ Reconstitution and Storage Parameters
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Parameter

Specification

Citation

Form

Lyophilized powder

[1]

Reconstitution Diluent

Sterile Water for Injection, USP

(without bacteriostatic agents)

[1](2]

Reconstitution Volume

10 mL per 50 mg vial

[1]3]

Initial Concentrate

Concentration

5 mg/mL

[1]3]

Storage of Lyophilized Powder

2°C to 8°C, protected from
light

[1]14]

Storage of Reconstituted

Concentrate (5 mg/mL)

2°C to 8°C for up to 7 days,
protected from light

[1]14]

Room temperature for up to 24

hours, protected from light

[1]14]

Storage of Further Diluted

Solutions (for infusion)

Use promptly after preparation

[1]14]

Recommended Working Concentrations for Cell Culture

Application

Recommended
Concentration Range

Citation

Routine Prophylaxis

0.25 pg/mL to 2.5 pg/mL

Treatment of Active

Contamination

Higher end of the
recommended range

(empirically determined)

Note: The optimal working concentration should be determined for each cell line, as cytotoxicity
can vary. It is recommended to perform a dose-response experiment to identify the highest
concentration that does not adversely affect cell health and morphology.

Experimental Protocols
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Protocol 1: Reconstitution of Lyophilized Fungizone™
Powder

This protocol outlines the aseptic procedure for reconstituting a 50 mg vial of lyophilized

Fungizone™ to a 5 mg/mL stock solution.

Materials:

Vial of Fungizone™ (50 mg)

Sterile Water for Injection, USP (without bacteriostatic agents)
Sterile syringe (10 mL or 20 mL)

Sterile needle (minimum 20 gauge)[1]

70% ethanol or other suitable disinfectant

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Preparation of Aseptic Workspace: Work within a certified Class Il biological safety cabinet
(BSC). Disinfect the work surface, the exterior of the Fungizone™ vial, and the septum of the
Sterile Water for Injection vial with 70% ethanol.

Reconstitution: Aseptically withdraw 10 mL of Sterile Water for Injection into the sterile
syringe.

Slowly and rapidly inject the 10 mL of sterile water directly onto the lyophilized cake in the
Fungizone™ vial.[1] Avoid foaming by directing the stream against the glass wall of the vial.

Dissolution: Immediately shake the vial vigorously until the solution becomes clear and a
colloidal dispersion is formed.[1] Visually inspect the vial to ensure no particulate matter is
present.

Labeling and Storage: Label the reconstituted vial with the concentration (5 mg/mL), date of
reconstitution, and appropriate storage conditions (2-8°C, protected from light).

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.equitypharmaceuticals.co.za/downloads/12%20April%202019%20Fungizone%20IV%20PI.pdf
https://www.equitypharmaceuticals.co.za/downloads/12%20April%202019%20Fungizone%20IV%20PI.pdf
https://www.equitypharmaceuticals.co.za/downloads/12%20April%202019%20Fungizone%20IV%20PI.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13792117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 Aliquotting (Optional but Recommended): For long-term storage and to minimize freeze-thaw
cycles, it is advisable to aliquot the 5 mg/mL stock solution into smaller, sterile, light-
protecting microcentrifuge tubes. Store these aliquots at -20°C.[5]

Protocol 2: Preparation of a Working Solution for Cell
Culture

This protocol describes the dilution of the 5 mg/mL Fungizone™ stock solution to a final
working concentration for addition to cell culture media.

Materials:

Reconstituted Fungizone™ stock solution (5 mg/mL)

Complete cell culture medium

Sterile conical tubes or media bottles

Sterile pipettes
Procedure:

o Calculate Dilution: Determine the required volume of the 5 mg/mL stock solution to achieve
the desired final concentration in your cell culture medium. For example, to prepare 100 mL
of medium with a final Fungizone™ concentration of 2.5 pg/mL:

o C1V1=C2V2
o (5000 pg/mL) * V1 = (2.5 pg/mL) * (100,000 pL)
o V1=50pL

» Aseptic Dilution: Within a BSC, add the calculated volume (e.g., 50 pyL) of the 5 mg/mL
Fungizone™ stock solution to the appropriate volume (e.g., 100 mL) of complete cell culture
medium.

e Mixing: Gently swirl the medium to ensure homogenous distribution of the Fungizone™.
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o Labeling: Clearly label the medium bottle indicating the addition of Fungizone™ and its final

concentration.

» Application: The prepared medium is now ready for use in your cell cultures. The stability of
Amphotericin B in culture medium at 37°C is approximately 3 days.[6][7]
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Caption: Workflow for Aseptic Reconstitution of Fungizone™.

Start: Fungal Contamination Suspected/Prevention Needed

Click to download full resolution via product page

Caption: Decision Pathway for Fungizone™ Use in Cell Culture.

Important Considerations

o Aseptic Technique is Critical: Fungizone™ solutions for reconstitution do not contain
preservatives.[3][8] Strict aseptic technique must be observed throughout all handling steps
to prevent bacterial contamination.[2]

e Avoid Saline: Do not reconstitute or dilute Fungizone™ with saline solutions, as this will
cause the drug to precipitate.[1][9]

 Light Sensitivity: Amphotericin B is light-sensitive. Protect lyophilized powder, stock
solutions, and working solutions from light.[1][4]

o Cytotoxicity: Amphotericin B can be toxic to mammalian cells. It is crucial to determine the
optimal, non-toxic concentration for each specific cell line. Observe cultures daily for signs of
toxicity, such as changes in morphology, detachment, or reduced proliferation.

e Routine Use: Continuous use of antifungals in cell culture is discouraged as it can mask
underlying low-level contamination and may lead to the development of resistant strains.[10]
Use Fungizone™ for short-term applications to eliminate contamination, and then culture
cells in antibiotic-free medium.[11]

By adhering to these detailed protocols and guidelines, researchers can effectively utilize
Fungizone™ to maintain contamination-free cell cultures, thereby ensuring the validity and
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success of their experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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